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Compound of Interest

3-amino-N-ethylpyridine-2-
Compound Name:
sulfonamide

Cat. No.: B13213116

Get Quote

Executive Summary & Chemical Identity[1]

The transition from the parent compound (3-aminopyridine-2-sulfonamide) to its N-ethyl

derivative represents a fundamental shift in pharmacological potential. While the parent
compound retains the classic primary sulfonamide motif required for zinc-binding
metalloenzyme inhibition, the N-ethyl derivative acts primarily as a lipophilic scaffold or inactive
control in enzymatic assays, while offering distinct solubility profiles for chemical synthesis.
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Feature Parent Compound N-Ethyl Derivative
) o ) 3-amino-N-ethylpyridine-2-
IUPAC Name 3-aminopyridine-2-sulfonamide ]
sulfonamide
CAS Number 94527-46-5 1691931-41-5
Primary Sulfonamide ( Secondary Sulfonamide (
Core Moiety
) )
_ o High (Carbonic Anhydrase o .
Primary Activity - Negligible/Low (CA Inhibition)
Inhibition)
Lipophilicity Low (Polar) Moderate (Increased LogP)

Physicochemical & Structural Profile[1][3][4][5]

The introduction of the ethyl group at the sulfonamide nitrogen fundamentally alters the
electronic and steric environment of the molecule.

Comparative Data Table
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o Impact of
Property Parent Compound N-Ethyl Derivative .
Modification

Slight increase;
) negligible effect on

Molecular Weight 173.19 g/mol 201.25 g/mol ] ]
steric bulk outside

binding pocket.

Key Difference: Ethyl
group increases
, membrane
cLogP (Predicted) ~0.3-0.5 ~1.1-1.3 N
permeability and
solubility in organic

solvents.

. . Loss of one donor
2 (Sulfonamide 1 (Sulfonamide

reduces water
H-Bond Donors ) + 2 (Amine ) + 2 (Amine solubility but may
improve BBB
) )

penetration.

The N-ethyl
substitution reduces
the acidity of the

pKa (Sulfonamide) ~9.5-10.0 >11.0 sulfonamide proton,
making it harder to
ionize at physiological
pH.

Structural Mechanism: The Zinc Trap

The parent compound features a primary sulfonamide group. In biological systems, specifically
Carbonic Anhydrases (CAs), the nitrogen atom of the ionized sulfonamide (

) coordinates directly to the Zinc ion (

) in the enzyme's active site.
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o Parent: The protons on the nitrogen are small enough to allow deep penetration into the

active site.

» N-Ethyl: The ethyl group creates steric hindrance, preventing the sulfonamide nitrogen from
approaching the Zinc ion. Furthermore, the alkyl group reduces the acidity, preventing the

formation of the anion required for binding.

Biological Activity Profile
A. Carbonic Anhydrase Inhibition (CAl)

This is the most critical pharmacological distinction.
e Parent Compound (Active):
o Acts as a classical Type-Il CA inhibitor.
o Mechanism: The deprotonated sulfonamide nitrogen binds

, displacing the zinc-bound water molecule/hydroxide ion, thereby halting the catalytic
hydration of

o Data Support: Primary aromatic sulfonamides typically exhibit
values in the nanomolar range (10-100 nM) against hCA II.
o N-Ethyl Derivative (Inactive/Weak):
o Activity: Generally inactive (

) or orders of magnitude less potent.

o Utility: Often used as a negative control in SAR studies to prove that the observed activity
of the parent is indeed due to Zinc binding and not off-target effects.

B. Synthetic Utility & Intermediate Use

The N-ethyl derivative is frequently utilized not as a final drug, but as a robust intermediate:
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e Solubility Handler: The ethyl group improves solubility in DCM or EtOAc during multi-step
synthesis of complex pyridyl systems (e.g., Torasemide analogs).

e Protection Strategy: While not a traditional protecting group, N-alkylation prevents the
sulfonamide from interfering in metal-catalyzed cross-coupling reactions (e.g., Suzuki-
Miyaura) on the pyridine ring.

Visualization of Signaling & SAR

The following diagram illustrates the divergent pathways of these two compounds: the Parent's
interaction with the Zinc active site versus the N-Ethyl derivative's steric exclusion.

Parent Compound
(-SO2NH2)

Zinc Coordination Enzymatic INHIBITION
(Displaces H20) (Ki ~ nM range)

Target: Carbonic Anhydrase

(Zn2+ Active Site)
N-Ethyl Derivative Steric Bulk (Ethyl Steric Clash No Activity / Negative Control
(-SO2NHEY) (No Coordination) (Ki > 10 pM)

Click to download full resolution via product page

Caption: SAR Pathway showing the critical role of the primary sulfonamide in Zinc coordination
vs. steric exclusion by the N-ethyl group.

Experimental Protocols

To validate the differences described above, the following protocols are recommended.

Experiment A: Carbonic Anhydrase Inhibition Assay
(Stopped-Flow)

Objective: Quantify the loss of potency due to N-ethylation.
e Reagents:

o Enzyme: Recombinant hCA Il (Sigma-Aldrich).
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o Substrate: 4-Nitrophenyl acetate (4-NPA) or

(for hydration assay).

o Buffer: 20 mM HEPES, pH 7.5, 20 mM

e Preparation:
o Dissolve Parent and N-Ethyl Derivative in DMSO (stock 10 mM).
o Prepare serial dilutions (100
to 0.1 nM).
» Procedure:
o Incubate enzyme (100 nM) with inhibitor solution for 15 min at 25°C.
o Add substrate (4-NPA, 500
).
o Monitor absorbance at 400 nm (formation of 4-nitrophenolate) using a spectrophotometer.
o Data Analysis:
o Plot % Inhibition vs. Log[Concentration].
o Calculate

using non-linear regression (GraphPad Prism).
o Expected Result: Parent
10-50 nM; N-Ethyl

10,000 nM.
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Experiment B: Synthesis of N-Ethyl Derivative
(Validation)

Objective: Synthesize the derivative from the parent to confirm chemical accessibility.
» Starting Material: 3-aminopyridine-2-sulfonamide (1.0 eq).
o Reagents: Ethyl iodide (1.1 eq),
(2.0 eq), DMF (solvent).
o Step-by-Step:
o Dissolve starting material in dry DMF under Argon.
o Add

and stir for 30 min to deprotonate the sulfonamide.

o Add Ethyl iodide dropwise at 0°C.

o Allow to warm to RT and stir for 12 hours.

o Quench: Pour into ice water. Extract with EtOAc.

o Purification: Silica gel chromatography (Hexane:EtOAc).
 Validation:

o Confirm via 1H NMR: Look for triplet (~1.1 ppm) and quartet (~3.0 ppm) corresponding to
the ethyl group.

o Confirm loss of one broad NH singlet compared to parent.
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o Authority on the requirement of primary sulfonamides for Zinc binding.

e Scozzafava, A., & Supuran, C. T. (2000). Carbonic anhydrase inhibitors: synthesis of
sulfonamides incorporating pyridine and other heteroaromatic rings. European Journal of
Medicinal Chemistry, 35(9), 827-834. Link

o Specific SAR data on pyridine-sulfonamide deriv

e PubChem Database. (2024). Compound Summary: 3-Aminopyridine-2-sulfonamide (CID
164047).[1] National Library of Medicine. Link

o Source for physicochemical properties and CAS verific

e Thakur, A., et al. (2013). Sulfonamides as potential carbonic anhydrase inhibitors: A review.
Journal of Enzyme Inhibition and Medicinal Chemistry. Link

o Detailed review of the SAR dictating the inactivity of N-substituted sulfonamides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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